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Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707

An In-depth Technical Guide to the Health and Safety of Ethyl 2-cyano-3,3-diphenylacrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-cyano-3,3-diphenylacrylate, also known as Etocrylene, is an organic compound
utilized primarily as a UV absorber and stabilizer in various industrial and cosmetic
applications.[1] Its efficacy in absorbing UV radiation has led to its incorporation in sunscreens,
plastics, coatings, and other materials to prevent photodegradation.[1][2] A comprehensive
understanding of its health and safety profile is paramount for professionals handling this
chemical in research and development settings. This guide provides an in-depth overview of
the available health and safety information for Ethyl 2-cyano-3,3-diphenylacrylate, including
its physicochemical properties, toxicological profile, safe handling procedures, and relevant
experimental protocols.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of a robust safety assessment. The key properties of Ethyl 2-cyano-3,3-diphenylacrylate are
summarized in the table below.
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Property Value Reference
Chemical Formula C1sH1sNO2 [3]
Molecular Weight 277.32 g/mol [3]
CAS Number 5232-99-5 [3]

White to off-white crystalline
Appearance _ [1][3]
powder/solid

Melting Point 97-99 °C [3]
Boiling Point 174 °C at 0.2 mmHg
log Pow (Octanol/Water

N o 4.249 [3]
Partition Coefficient)
Water Solubility Insoluble [3]

Toxicological Profile

The toxicological data for Ethyl 2-cyano-3,3-diphenylacrylate is not as extensive as for some
other industrial chemicals. Much of the available data is derived from studies on the structurally
similar compound, 2-ethylhexyl 2-cyano-3,3-diphenylacrylate (Octocrylene). While this
information provides valuable insights, it should be interpreted with caution as the toxicological
profiles may not be identical.

Acute Toxicity

Specific LD50 (median lethal dose) values for Ethyl 2-cyano-3,3-diphenylacrylate through
oral, dermal, or inhalation routes were not found in the reviewed literature. Safety Data Sheets
for the compound often state "No data available" for acute toxicity endpoints.[4]

Skin and Eye Irritation

Safety Data Sheets indicate that Ethyl 2-cyano-3,3-diphenylacrylate may cause skin and
serious eye irritation.[5]

Endocrine Disruption
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Of significant note for researchers and drug development professionals is the potential for
endocrine-disrupting activity. An in vitro study investigating the estrogenic activity of various UV
absorbers found that Ethyl 2-cyano-3,3-diphenylacrylate (referred to as etocrylene) exhibited
positive results in an MCF-7 cell proliferation assay.[6] The study suggested that the observed
cell proliferation was mediated through the estrogen receptor (ER), as the effect was
diminished by the presence of an ER antagonist.[6] This indicates that Ethyl 2-cyano-3,3-
diphenylacrylate may act as a xenoestrogen.

Genotoxicity and Carcinogenicity

No definitive studies on the genotoxicity or carcinogenicity of Ethyl 2-cyano-3,3-
diphenylacrylate were identified. One Safety Data Sheet notes that no component of the
product present at levels greater than or equal to 0.1% is identified as a probable, possible, or
confirmed human carcinogen by IARC.[4]

Aquatic Toxicity

While specific LC50 or EC50 values for Ethyl 2-cyano-3,3-diphenylacrylate were not found,
the compound is recognized as being potentially toxic to aquatic life with long-lasting effects.[7]

Experimental Protocols

For key toxicological endpoints, standardized experimental protocols, such as those
established by the Organisation for Economic Co-operation and Development (OECD), are
employed. Below are detailed methodologies for relevant assays.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This test method is used to predict the skin irritation potential of a chemical.[8][9]

e Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model.[10][11] The model consists of non-transformed, human-derived
epidermal keratinocytes cultured to form a multilayered, differentiated model of the human
epidermis.[10] Chemical-induced cytotoxicity is measured by the enzymatic conversion of
the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1671707?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16079615/
https://pubmed.ncbi.nlm.nih.gov/16079615/
https://www.benchchem.com/product/b1671707?utm_src=pdf-body
https://www.benchchem.com/product/b1671707?utm_src=pdf-body
https://www.benchchem.com/product/b1671707?utm_src=pdf-body
https://www.benchchem.com/product/b1671707?utm_src=pdf-body
https://www.chemicalbook.com/msds/etocrilene.htm
https://www.benchchem.com/product/b1671707?utm_src=pdf-body
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://iivs.org/assays/dermal/skin-irritation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://senzagen.com/skin-irritation-oecd-tg-439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

formazan salt, which is quantified after extraction from the tissue.[8][9] A reduction in cell
viability below a defined threshold indicates that the substance is an irritant.[9][11]

e Procedure:

o

RhE tissues are pre-incubated to ensure tissue integrity.

o The test chemical is applied to the surface of the RhE tissue.

o After a defined exposure period, the chemical is removed by washing.

o The tissues are incubated with MTT solution.

o The formazan dye is extracted from the tissues.

o The optical density of the extracted formazan is measured spectrophotometrically.
o Cell viability is calculated relative to negative controls.

 Interpretation: A mean tissue viability of < 50% classifies the test chemical as an irritant (UN
GHS Category 2).[9]

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test is designed to determine the acute toxicity of a substance to aquatic invertebrates.[3]
[12]

e Principle: Young daphnids (Daphnia magna), less than 24 hours old, are exposed to the test
substance in a graded series of concentrations for 48 hours.[13][14] The endpoint is the
immobilization of the daphnids, defined as the inability to swim within 15 seconds after gentle
agitation of the test vessel.[3][15] The results are used to calculate the EC50, the
concentration that immobilizes 50% of the daphnids.[12][15]

e Procedure:

o Arange of at least five test concentrations is prepared.
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[e]

Daphnids are introduced into the test vessels containing the different concentrations of the
test substance.

The vessels are maintained under controlled conditions of temperature and light for 48
hours.[14]

[e]

[e]

The number of immobilized daphnids is recorded at 24 and 48 hours.[13]

o

The EC50 at 48 hours is calculated using appropriate statistical methods.[14]

Fish, Acute Toxicity Test (OECD 203)

This test evaluates the acute lethal toxicity of a substance to fish.[7][16][17]

» Principle: Fish of a recommended species are exposed to the test substance, typically for 96
hours.[16][17] Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration
that is lethal to 50% of the fish (LC50) is determined.[16][17]

e Procedure:

[¢]

A geometric series of at least five concentrations of the test substance is prepared.[17]

Fish are introduced into the test chambers containing the different concentrations.

[¢]

The test is conducted under controlled conditions of temperature, light, and dissolved

[e]

oxygen.

[e]

Mortality is observed and recorded at specified intervals over the 96-hour period.[16]

The LC50 and its confidence limits are calculated at the end of the exposure period.[7]

o

Visualizations
Signaling Pathway: Potential Endocrine Disruption

Given the evidence for in vitro estrogenic activity, the following diagram illustrates a simplified,
hypothetical signaling pathway for an estrogen receptor agonist.
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Caption: Hypothetical signaling pathway for estrogen receptor agonism by Etocrylene.

Experimental Workflow: Chemical Spill Response

The following workflow outlines the general procedure for responding to a chemical spill of
Ethyl 2-cyano-3,3-diphenylacrylate.
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Caption: General workflow for responding to a chemical spill.
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Logical Relationships: Personal Protective Equipment
(PPE)

This diagram illustrates the logical relationship for selecting appropriate PPE when handling
Ethyl 2-cyano-3,3-diphenylacrylate.

Handling Ethyl
2-cyano-3,3-diphenylacrylate
Required Pefsonal Protecth\Einpment

Hand Protection

(Chemical-resistant gloves, BOdY Prote_c uod .
e.q., Nitrile rubber) (Lab coat or impervious clothing)

Respiratory Protection
(Use in a well-ventilated area.
If dust is generated, use a
particulate respirator, e.g., N95)

Eye/Face Protection
(Safety glasses with side-shields

or goggles)

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling the compound.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure a safe working environment.

e Handling:

Use in a well-ventilated area or with local exhaust ventilation.

[e]

o

Avoid contact with skin and eyes.[3]

(¢]

Avoid the formation of dust and aerosols.[3]

[¢]

Do not eat, drink, or smoke when using this product.[3]

[¢]

Wash hands and any exposed skin thoroughly after handling.[3]
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o Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[3]

o Store in a cool place.[3]

First Aid Measures

In the event of exposure, the following first aid measures should be taken:

Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.

Disposal Considerations

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] Material
should not be allowed to enter drains or water courses. Waste materials must be disposed of in
accordance with local, state, and federal regulations.

Conclusion

Ethyl 2-cyano-3,3-diphenylacrylate is a valuable industrial chemical with a manageable
health and safety profile when handled with appropriate precautions. The primary hazards
appear to be skin and eye irritation, with a notable potential for endocrine disruption based on
in vitro evidence. Researchers, scientists, and drug development professionals should adhere
to the safe handling and storage guidelines outlined in this document and wear the
recommended personal protective equipment to minimize the risk of exposure. Further
research is warranted to fully elucidate the toxicological profile of this compound, particularly
concerning its in vivo toxicity and potential long-term health effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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